4(1H)-Pyrimidinone, 2-(ethyl(1-(1-((4-fluorophenyl)methyl)-1H-benzimidazol-2-yl)-4-piperidinyl)amino)-

• CAS No.: 108612-62-0
• Molecular Formula: C25H27FN6O
• Molecular Weight: 446.5 g/mol
• IUPAC Name: 2-[ethyl-[1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]piperidin-4-yl]amino]-1H-pyrimidin-6-one
• InChI: InChI=1S/C25H27FN6O/c1-2-31(24-27-14-11-23(33)29-24)20-12-15-30(16-13-20)25-28-21-5-3-4-6-22(21)32(25)17-18-7-9-19(26)10-8-18/h3-11,14,20H,2,12-13,15-17H2,1H3,(H,27,29,33)
• InChI Key: BSMHMUCRKHWBRS-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCN(CC1)C2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)F)C5=NC=CC(=O)N5

Description

4(1H)-Pyrimidinone, 2-(ethyl(1-(1-((4-fluorophenyl)methyl)-1H-benzimidazol-2-yl)-4-piperidinyl)amino)- is a complex organic compound that features a pyrimidinone core, a benzimidazole moiety, and a piperidine ring. This compound is of significant interest in medicinal chemistry due to its potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4(1H)-Pyrimidinone, 2-(ethyl(1-(1-((4-fluorophenyl)methyl)-1H-benzimidazol-2-yl)-4-piperidinyl)amino)- typically involves multiple steps:

Formation of the Benzimidazole Core: The initial step involves the reaction of 4-fluorobenzaldehyde with ethylamine to form 2-(4-fluorophenyl)ethylamine.

Piperidine Ring Formation: The resulting amine is then reacted with formaldehyde to form the piperidine ring.

Pyrimidinone Synthesis: The final step involves the formation of the pyrimidinone core through a series of cyclization reactions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This could include the use of